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Compound of Interest

Compound Name: ET-JQ1-OH

Cat. No.: B11938138 Get Quote

Essential Safety and Handling Guide for ET-JQ1-
OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of ET-JQ1-OH, an

allele-specific BET inhibitor. Adherence to these procedures is vital for ensuring laboratory

safety and maintaining the integrity of your research.

Summary of Chemical Properties
A clear understanding of the chemical's properties is the foundation of safe handling. Below is a

summary of available data for ET-JQ1-OH.
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Property Value

Chemical Name ET-JQ1-OH

CAS Number 2421153-77-5[1][2][3][4]

Molecular Formula C₂₁H₂₁ClN₄O₂S[2][4]

Molecular Weight 428.94 g/mol [2]

Appearance Solid[4]

Storage Conditions

Store at -20°C for long-term stability (up to 3

years as a powder). For solutions in solvent,

store at -80°C for up to 1 year.[5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling ET-JQ1-OH to

minimize exposure and ensure personal safety.

PPE Category Specific Requirements

Hand Protection
Chemical-resistant gloves (e.g., nitrile) are

required.

Eye Protection
Safety glasses with side shields or safety

goggles are mandatory.

Skin and Body Protection
A lab coat must be worn. Ensure it is clean and

fully buttoned.

Respiratory Protection

A respirator may be necessary if handling the

compound as a powder outside of a certified

chemical fume hood.

Operational Plans: Step-by-Step Handling
Procedures
Follow these detailed steps for the safe handling and use of ET-JQ1-OH in a laboratory setting.
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Preparation and Weighing
Conduct all weighing and initial dilutions of the solid compound within a certified chemical

fume hood to prevent inhalation of any airborne particles.

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

Assemble all necessary PPE before entering the designated handling area.

Dissolution
ET-JQ1-OH is soluble in organic solvents such as DMSO.

Prepare stock solutions in a chemical fume hood.

Cap vials tightly and use parafilm to seal for additional security during storage.

Experimental Use
When using ET-JQ1-OH in cell culture or other experimental systems, handle all solutions

with care to avoid splashes and aerosol generation.

All work with the dissolved compound should be performed in a biological safety cabinet or a

chemical fume hood.

Clearly label all tubes and plates containing ET-JQ1-OH.

Disposal Plan
Proper disposal of ET-JQ1-OH and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: Dispose of unused solid ET-JQ1-OH as hazardous chemical waste in a clearly

labeled, sealed container.

Liquid Waste: Collect all liquid waste containing ET-JQ1-OH, including unused solutions and

culture media, in a designated hazardous waste container. Do not pour down the drain.
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Contaminated Materials: All disposable items that have come into contact with ET-JQ1-OH,

such as pipette tips, gloves, and paper towels, must be disposed of as hazardous waste.

Spill Response Plan
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect laboratory personnel.

Small Spills (Solid or Liquid)
Alert personnel in the immediate area.

Wear appropriate PPE, including double gloves, a lab coat, and eye protection.

Contain the spill. For solids, gently cover with a damp paper towel to avoid raising dust. For

liquids, absorb with an inert material (e.g., vermiculite, sand, or chemical absorbent pads).

Clean the area. Working from the outside in, carefully wipe the spill area with a suitable

solvent (e.g., ethanol) and then with a detergent solution.

Collect all cleanup materials in a sealed bag or container and dispose of as hazardous

waste.

Wash hands thoroughly with soap and water.

Large Spills
Evacuate the immediate area and alert others.

Contact your institution's Environmental Health and Safety (EHS) office immediately.

Restrict access to the spill area.

Do not attempt to clean up a large spill without guidance and proper equipment from EHS.

Visualizing the Handling Workflow
To further clarify the procedural flow, the following diagrams illustrate the key decision points

and steps in handling and disposing of ET-JQ1-OH.
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ET-JQ1-OH Handling Workflow
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Caption: A flowchart outlining the standard operating procedure for handling ET-JQ1-OH from

receipt to disposal.

ET-JQ1-OH Disposal Decision Tree
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Caption: A decision tree illustrating the correct disposal pathways for different types of waste

generated while working with ET-JQ1-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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